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Compound of Interest

Compound Name: Ferrous ion

Cat. No.: B102988 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Accurate calibration is fundamental to quantitative analysis in research and drug

development. A precisely prepared ferrous ion (Fe²⁺) standard solution is crucial for calibrating

analytical instruments and validating methods that measure iron content, such as

spectrophotometry or titrimetry. Ferrous ammonium sulfate hexahydrate,

Fe(NH₄)₂(SO₄)₂·6H₂O, also known as Mohr's salt, is a preferred primary standard for this

purpose due to its high purity and stability against oxidation in the solid form. This document

provides detailed protocols for the preparation, standardization, and storage of ferrous ion
standard solutions.

Data Presentation: Reagent Quantities for Standard
Solutions
The following table summarizes the required quantities for preparing common concentrations of

ferrous ion standard solutions using Ferrous Ammonium Sulfate (FAS) hexahydrate (Molar

Mass: 392.14 g/mol ).
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Target
Concentrati
on

Reagent
Mass of
FAS (g/L)

Acidificatio
n Medium

Final
Volume
(mL)

Notes

0.1 M (or 0.1

N)

Ferrous

Ammonium

Sulfate

Hexahydrate

39.21 g[1]

Cooled

mixture of 40

mL H₂SO₄

and 200 mL

water[1][2]

1000

Use freshly

boiled and

cooled water

to minimize

dissolved

oxygen.[2][3]

10 ppm Fe²⁺

Ferrous

Ammonium

Sulfate

Hexahydrate

0.07022 g

25 mL of 1M

H₂SO₄[4][5]

[6]

1000

Alternatively,

prepare a

1000 ppm

stock and

dilute 1:100.

[5]

50 ppm Fe²⁺

Ferrous

Ammonium

Sulfate

Hexahydrate

0.351 g (or

175 mg in

500 mL)

1 mL of

concentrated

H₂SO₄ in 100

mL of

water[7]

500

Ensure the

salt is fully

dissolved

before final

dilution.

Experimental Protocols
Protocol 1: Preparation of 0.1 M Ferrous Ion Stock
Solution
Objective: To prepare a 1000 mL stock solution of 0.1 M ferrous ammonium sulfate.

Materials and Reagents:

Ferrous Ammonium Sulfate Hexahydrate (AR grade)

Concentrated Sulfuric Acid (H₂SO₄, AR grade)

Purified, distilled, or deionized water
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1000 mL volumetric flask (Class A)

Analytical balance

Glass beakers and graduated cylinders

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Safety Precautions:

Always wear appropriate personal protective equipment when handling chemicals.[1]

Concentrated sulfuric acid is highly corrosive. Handle it with extreme care in a fume hood,

adding acid to water slowly to dissipate heat.

Procedure:

Prepare Acidified Water: In a fume hood, carefully add 40 mL of concentrated sulfuric acid to

approximately 200 mL of purified water in a large beaker. The mixture will become hot. Allow

it to cool completely to room temperature.[1][2] For best results, use water that has been

freshly boiled and cooled to minimize dissolved oxygen, which can oxidize Fe²⁺ to Fe³⁺.[3]

Weigh the Primary Standard: Accurately weigh 39.21 g of ferrous ammonium sulfate

hexahydrate using an analytical balance.[1]

Dissolve the Salt: Transfer the weighed salt into the beaker containing the cooled sulfuric

acid solution.[1] Stir gently with a glass rod until the salt is completely dissolved.

Dilute to Volume: Quantitatively transfer the dissolved solution into a 1000 mL volumetric

flask. Rinse the beaker several times with small portions of freshly boiled and cooled purified

water, adding the rinsings to the flask.

Final Dilution: Carefully add more freshly boiled and cooled water to the volumetric flask until

the bottom of the meniscus reaches the calibration mark.[1]

Homogenize: Stopper the flask and invert it multiple times (at least 15-20 times) to ensure

the solution is thoroughly mixed and homogeneous.
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Protocol 2: Standardization of the Ferrous Ion Solution
Objective: To determine the exact concentration of the prepared ferrous ion solution by

titration.

Methodology: Titration with a standardized 0.1 N ceric sulfate solution using

orthophenanthroline as an indicator.

Materials and Reagents:

Prepared ~0.1 M Ferrous Ion Solution

Standardized 0.1 N Ceric (IV) Sulfate solution

Orthophenanthroline indicator solution

Buret, pipettes, and conical flasks

Procedure:

Sample Preparation: Accurately pipette 25.0 mL of the prepared ferrous ion solution into a

250 mL conical flask.[2][3]

Add Indicator: Add 2 drops of orthophenanthroline indicator solution to the flask.[1][2] The

solution will turn red.

Titration: Fill a clean buret with the standardized 0.1 N ceric sulfate solution and record the

initial volume. Titrate the ferrous ion solution dropwise while constantly swirling the flask.

Endpoint Determination: The endpoint is reached when the color of the solution sharply

changes from red to a pale blue.[1][2][3] Record the final volume of the titrant.

Calculation: Calculate the exact normality (N) of the ferrous ion solution using the formula:

N_Fe²⁺ = (V_Ce⁴⁺ × N_Ce⁴⁺) / V_Fe²⁺ Where:

V_Ce⁴⁺ = Volume of ceric sulfate solution used (mL)

N_Ce⁴⁺ = Normality of the standard ceric sulfate solution
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V_Fe²⁺ = Volume of the ferrous ion solution taken (25.0 mL)

Storage and Stability:

Store the standardized ferrous ion solution in a tightly sealed, well-fitted glass bottle

protected from light to prevent photo-oxidation.[1][3]

The acidic conditions help to maintain the stability of the Fe²⁺ ions. However, for best results,

the solution should be standardized periodically, especially if used over a long period.

Solutions should not be kept overnight if high precision is required.[8]

Workflow Visualization
The following diagram illustrates the logical workflow for the preparation and standardization of

a ferrous ion standard solution.
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Caption: Workflow for Ferrous Ion Standard Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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